![molecular formula C22H23NO B1385362 4-Methyl-N-[2-(phenethyloxy)benzyl]aniline CAS No. 1040689-10-8](/img/structure/B1385362.png)
4-Methyl-N-[2-(phenethyloxy)benzyl]aniline
Overview
Description
4-Methyl-N-[2-(phenethyloxy)benzyl]aniline is a chemical compound with the molecular formula C22H23NO . It is used in biochemical research .
Molecular Structure Analysis
The molecular structure of 4-Methyl-N-[2-(phenethyloxy)benzyl]aniline consists of 22 carbon atoms, 23 hydrogen atoms, and 1 nitrogen atom . The molecular weight is 317.42 .Scientific Research Applications
Organometallic Applications
- Methyl Group Migration in Organometallic Compounds : A study explored the reaction of N-(3-methyl-2-thienylmethylidene)aniline with diiron nonacarbonyl, leading to cyclometalated diironhexacarbonyl isomers and a triironnonacarbonyl cluster. This reaction highlighted a unique methyl group migration in organometallic chemistry (Wang et al., 1999).
Liquid Crystal Research
- Mesomorphic Properties in Liquid Crystals : Research on chloro and methyl derivatives of N-[4-(4-Substituted benzoyloxy)benzylidene]anilines revealed how polysubstitution affects mesomorphic properties, specifically the nematic-isotropic transition temperatures (Hasegawa et al., 1989).
- Non-Symmetric Liquid Crystal Dimers : Another study synthesized non-symmetric liquid crystal dimers, examining their transitional properties and the effect of chemical nature on terminal substituents (Yeap et al., 2009).
Pharmaceutical and Biological Applications
- Antitubercular Activity of Novel Compounds : A synthesis of novel benzamide and benzene sulfonamide derivatives was conducted for antitubercular activity, highlighting potential pharmaceutical applications (Dighe et al., 2012).
- Tyrosinase Inhibition and Anti-Melanogenesis : The synthesis and evaluation of (E)-N-substituted benzylidene-aniline derivatives were conducted for tyrosinase inhibition and anti-melanogenesis activities, offering insights into potential therapeutic applications (Bae et al., 2012).
Molecular Synthesis and Analysis
- Synthesis and Characterization of Schiff Bases : The synthesis and structure characterization of 4-bromo-N-[4-(dimethylamino)benzylidene]aniline Schiff base was performed, providing valuable insights into molecular structure and properties (Wu-lan, 2011).
properties
IUPAC Name |
4-methyl-N-[[2-(2-phenylethoxy)phenyl]methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO/c1-18-11-13-21(14-12-18)23-17-20-9-5-6-10-22(20)24-16-15-19-7-3-2-4-8-19/h2-14,23H,15-17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPPIMORZKALLIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC2=CC=CC=C2OCCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-N-[2-(phenethyloxy)benzyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[2-(Tert-butyl)phenoxy]ethyl}-2-isopropoxyaniline](/img/structure/B1385281.png)
![N-[2-(2,6-Dimethylphenoxy)ethyl]-2,4-dimethylaniline](/img/structure/B1385282.png)
![N1,N1-diethyl-N2-[4-(2-methoxyethoxy)benzyl]-1,2-ethanediamine](/img/structure/B1385287.png)
![N-[2-(4-Chlorophenoxy)ethyl]-2,4-dimethylaniline](/img/structure/B1385292.png)
![N-{2-[2-(Tert-butyl)phenoxy]ethyl}-2,4,6-trimethylaniline](/img/structure/B1385296.png)
![N-[2-(Hexyloxy)benzyl]-2-isopropoxyaniline](/img/structure/B1385297.png)
![N1-[2-(2-ethoxyethoxy)benzyl]-N2,N2-diethyl-1,2-ethanediamine](/img/structure/B1385300.png)
![N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-N-(3-chloro-2-methylphenyl)amine](/img/structure/B1385301.png)